Cas no 819850-17-4 (3-(Pyrimidin-4-yl)propanoic acid)

• Product Name: 3-(Pyrimidin-4-yl)propanoic acid
• CAS No: 819850-17-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD06796207
• CID: 721154
• PubChem ID: 33728243
• Update Time: 2025-05-23

3-(Pyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrimidin-4-yl)propanoic acid
• 3-pyrimidin-4-ylpropanoic acid
• 3-Pyrimidin-4-yl-propionic acid
• 4-Pyrimidinepropanoic acid
• 3-PYRIMIDIN-4-YL-PROPANOIC ACID
• 3-Pyrimidin-4-yl-propionsaeure
• I03-0688
• CS-0237007
• MFCD06796207
• SB56224
• SY158732
• 3-(Pyrimidin-4-yl)propanoicacid
• AKOS005254625
• 3-PYRIMIDIN-4-YL-PROPIONICACID
• Pyrimidine-4-propanoic Acid
• AM84926
• DTXSID80652849
• EN300-176496
• SCHEMBL18906036
• 819850-17-4
• Z1184882132

• MDL： MFCD06796207
• Inchi： 1S/C7H8N2O2/c10-7(11)2-1-6-3-4-8-5-9-6/h3-5H,1-2H2,(H,10,11)
• InChI Key： VWNJMRNPQZKKAU-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 320.6°C at 760 mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.55
• PSA: 63.08000
• LogP: 0.49380

3-(Pyrimidin-4-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Pyrimidin-4-yl)propanoic acid

Research Brief on 3-(Pyrimidin-4-yl)propanoic acid (CAS: 819850-17-4) in Chemical Biology and Pharmaceutical Applications

3-(Pyrimidin-4-yl)propanoic acid (CAS: 819850-17-4) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine core and propanoic acid side chain, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of 3-(Pyrimidin-4-yl)propanoic acid is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds targeting the PI3K/AKT/mTOR pathway, showing promising preclinical results in cancer models.

Beyond its role in kinase inhibitor development, 3-(Pyrimidin-4-yl)propanoic acid has also been investigated for its potential in fragment-based drug discovery (FBDD). Its structural features make it an attractive fragment for screening against various biological targets. Recent work has highlighted its utility in identifying hits for challenging targets, such as protein-protein interactions (PPIs), which are often considered "undruggable" using traditional approaches. A 2022 study in ACS Chemical Biology reported the successful use of this fragment to identify modulators of a key PPI involved in neurodegenerative diseases.

The compound's physicochemical properties, including its moderate solubility and ability to form hydrogen bonds, contribute to its broad applicability in drug design. Computational studies have further elucidated its binding modes and interactions with biological targets, providing valuable insights for structure-activity relationship (SAR) optimization. For example, molecular docking simulations have revealed how the propanoic acid moiety can engage in critical interactions with active-site residues, guiding the design of more potent derivatives.

In addition to its pharmaceutical applications, 3-(Pyrimidin-4-yl)propanoic acid has found use in chemical biology as a tool compound for studying enzyme mechanisms and cellular processes. Its fluorescent properties, when appropriately derivatized, enable its use as a probe for imaging and tracking biological events in real time. Recent advancements in bioorthogonal chemistry have expanded its utility in labeling and detection strategies, as demonstrated in a 2023 Nature Chemical Biology publication.

Looking ahead, the versatility of 3-(Pyrimidin-4-yl)propanoic acid positions it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in emerging therapeutic areas, such as targeted protein degradation and allosteric modulation. With continued innovation in synthetic methodologies and biological evaluation, this compound is expected to remain at the forefront of chemical biology and pharmaceutical research.